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Compound of Interest

Adenine monohydrochloride
Compound Name:

hemihydrate

Cat. No.: B1663734

This guide provides essential information on adenine monohydrochloride hemihydrate,
focusing on its molecular properties. The data is tailored for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

Adenine monohydrochloride hemihydrate is the hemihydrate form of adenine hydrochloride.
It is crucial to distinguish between the anhydrous and hydrated forms of this compound, as their
molecular weights and formulas differ. The following table summarizes the key quantitative data
for both the anhydrous and hemihydrate forms.

Adenine Adenine
Property Monohydrochloride Monohydrochloride
Anhydrous Hemihydrate
CsHsCINsO[2][3] or
Molecular Formula CsHsNs - HCI[1]
2(CsHsNs-HCI)-H20
Molecular Weight 171.59 g/mol [1][4] 189.60 g/mol [2][3]
Alternate Formula CsHeCINs[4][5]
CAS Number 2922-28-3[1] 6055-72-7[2][3][6]
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Experimental Applications

Detailed experimental protocols for adenine monohydrochloride hemihydrate are highly
dependent on the specific research application and are typically outlined in peer-reviewed
scientific publications or official pharmacopeial monographs. However, general applications of
adenine hydrochloride hydrate include:

* Asupplement in rich media for galactose induction during yeast cell culture.[1]
« Incubation of cell lines for viability and co-culture assays.[1]

e A component of Pombe Glutamate (PMG) media for the germination of
Schizosaccharomyces pombe.[1]

Adenine itself is a fundamental component of DNA and RNA, and it plays a vital role in cellular
respiration as a part of ATP, NAD, and FAD.[6]

Molecular Composition

The following diagram illustrates the constituent components of adenine monohydrochloride
hemihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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